Cas no 2034334-38-6 (3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2034334-38-6
• MF: C₁₆H₁₃ClFNO₄S₂
• MW: 401.860124349594
• CID: 5551718
• PubChem ID: 91816700
• Update Time: 2025-07-17

3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6506-1338
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
• AKOS025322608
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzenesulfonamide
• 2034334-38-6

• Inchi： 1S/C16H13ClFNO4S2/c17-12-9-11(5-6-13(12)18)25(21,22)19-10-16(20,14-3-1-7-23-14)15-4-2-8-24-15/h1-9,19-20H,10H2
• InChI Key： XTCOFALMHGASJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1=CC=CO1)(C1=CC=CS1)O)(=O)=O)F

Computed Properties

• Exact Mass: 400.9958561g/mol
• Monoisotopic Mass: 400.9958561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide

Introduction to 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide (CAS No. 2034334-38-6)

3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide, identified by its CAS number 2034334-38-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines fluorine and chlorine substituents with a benzene sulfonamide core, further functionalized with a furan and thiophene moiety. Such structural complexity makes it a promising candidate for further exploration in drug discovery and development.

The presence of both fluorine and chlorine atoms in the molecular structure is strategically significant. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In contrast, chlorine atoms can contribute to lipophilicity and electronic modulation, making them valuable in designing molecules with desired biological activities. The sulfonamide group serves as a key pharmacophore, often found in various therapeutic agents due to its ability to interact with biological targets through hydrogen bonding.

The furan and thiophene rings in this compound introduce additional layers of complexity. These heterocyclic structures are frequently employed in medicinal chemistry due to their versatility in forming hydrogen bonds,π-stacking interactions, and other non-covalent interactions with biological targets. The combination of these elements suggests that this compound may exhibit unique interactions with enzymes or receptors, making it a potential lead for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide with greater accuracy. These tools allow for the virtual screening of large compound libraries, identifying promising candidates for further experimental validation. The structural features of this compound, particularly the presence of multiple functional groups, make it an attractive target for such computational studies.

In the context of current research trends, there is a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Sulfonamides are known to be effective PPI modulators due to their ability to disrupt or stabilize protein complexes. The unique structural motif of 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide may enable it to interact with specific PPIs, offering a new approach to treating diseases that involve dysregulated protein-protein interactions.

The hydroxyl group in the side chain adds another dimension to the potential biological activity of this compound. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence the binding affinity and specificity of a molecule. By strategically positioning this group within the molecular structure, researchers can fine-tune the interactions with biological targets.

Moreover, the combination of furan, thiophene, and sulfonamide moieties suggests potential applications in anti-inflammatory or anticancer therapies. These areas of research have seen considerable progress in recent years, with many novel drug candidates entering clinical trials. The structural features of this compound align well with known pharmacophores found in successful therapeutics, making it a compelling candidate for further investigation.

From a synthetic chemistry perspective, 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide presents an intriguing challenge due to its complexity. The synthesis would require careful planning to ensure regioselectivity and functional group compatibility. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, but optimizing reaction conditions remains crucial for achieving high yields and purity.

The role of fluorine and chlorine substituents in modulating electronic properties cannot be overstated. These elements can influence the reactivity and stability of molecules, making them valuable tools in medicinal chemistry. The presence of both fluorine and chlorine atoms in 3-chloro-4-fluoro-N-[2-(furan-2-yli)-ethyl]-benzene sulfonamide CAS NO 2034334 38 6 suggests that it may exhibit unique electronic characteristics that could be exploited for therapeutic purposes.

In conclusion,3-chloro 4-fluoro N 2386 CAS NO2034334 38 6 represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structural features, including fluorine chlorine sulfonamide furan thiophene moieties make it an attractive candidate for further exploration in drug discovery development Therapeutic applications such as anti-inflammatory anticancer treatments are particularly promising areas for future research This compound exemplifies how intricate molecular design can lead to novel therapeutic agents addressing unmet medical needs